Cas no 1602791-09-2 (2-(6-Methoxypyridin-3-yl)thiazole-5-carbaldehyde)

• Product Name: 2-(6-Methoxypyridin-3-yl)thiazole-5-carbaldehyde
• CAS No: 1602791-09-2
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• CID: 4610772
• Update Time: 2025-05-23

2-(6-Methoxypyridin-3-yl)thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxypyridin-3-yl)thiazole-5-carbaldehyde
• 2-(6-methoxypyridin-3-yl)-1,3-thiazole-5-carbaldehyde
• 2-(6-Methoxypyridin-3-yl)thiazole-5-carbaldehyde

• Inchi： 1S/C10H8N2O2S/c1-14-9-3-2-7(4-11-9)10-12-5-8(6-13)15-10/h2-6H,1H3
• InChI Key： ZCKDCAUFUJLUEZ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1C1C=NC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• XLogP3: 1.6
• Topological Polar Surface Area: 80.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-(6-Methoxypyridin-3-yl)thiazole-5-carbaldehyde

Introduction to 2-(6-Methoxypyridin-3-yl)thiazole-5-carbaldehyde (CAS No: 1602791-09-2)

The compound 2-(6-Methoxypyridin-3-yl)thiazole-5-carbaldehyde, identified by the CAS number 1602791-09-2, is a significant molecule in the field of organic chemistry, particularly in heterocyclic compounds. This compound is characterized by its unique structure, which combines a thiazole ring with a pyridine moiety and an aldehyde group. The integration of these functional groups makes it a versatile molecule with potential applications in various areas, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-(6-Methoxypyridin-3-yl)thiazole-5-carbaldehyde involves a series of well-established organic reactions. The starting materials typically include substituted pyridines and thiazoles, which are subjected to coupling reactions under specific conditions to form the desired product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of the process.

In terms of properties, this compound exhibits interesting electronic characteristics due to the conjugation between the thiazole and pyridine rings. The presence of the methoxy group on the pyridine ring further enhances its reactivity and stability. These properties make it an attractive candidate for use in electronic materials, such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have explored its potential as a building block for constructing advanced materials with tailored electronic properties.

The biological activity of 2-(6-Methoxypyridin-3-yl)thiazole-5-carbaldehyde has also been a subject of extensive research. In vitro assays have demonstrated its ability to inhibit certain enzymes involved in disease pathways, suggesting its potential as a lead compound for drug development. Additionally, its aldehyde group can be further modified to enhance bioavailability and target specificity, opening up new avenues for therapeutic applications.

In the context of environmental chemistry, this compound has shown promise as a precursor for biodegradable polymers. Its ability to undergo controlled polymerization under mild conditions makes it a sustainable alternative to traditional monomers. Recent breakthroughs in polymer chemistry have further expanded its utility in this domain.

The study of 2-(6-Methoxypyridin-3-yl)thiazole-5-carbaldehyde continues to be an active area of research, driven by its versatile structure and wide-ranging applications. As new synthetic methods and characterization techniques emerge, our understanding of this compound's properties and potential uses will undoubtedly grow.